Cas no 113507-06-5 (Moxidectin)

• Product Name: Moxidectin
• CAS No: 113507-06-5
• MF: C₃₇H₅₃NO₈
• MW: 639.8186
• MDL: MFCD00866560
• CID: 63026
• PubChem ID: 329831142
• Update Time: 2025-11-05

Moxidectin Chemical and Physical Properties

Names and Identifiers

• Moxidectin
• Milbemycin B, 5-O-demethyl-28-deoxy-25-(1E)-1,3-dimethyl-1-butenyl-6,28-epoxy-23-(methoxyimino)-, (6R,23E,25S)-
• proheart
• (6R,23E,25S)-5-O-DeMethyl-28-deoxy-25-[(1E)-1,3-diMethyl-1-buten-1-yl]-6,28-epoxy-23-(MethoxyiMino)MilbeMycin B
• [6R,23E,25S(E)]-5-O-DeMethyl-28-deoxy-25-(1,3-diMethyl-1-butenyl)-6,28-epoxy-23-(MethoxyiMino)MilbeMycin B
• 23-MethoxiMe-LL-F 28249α
• Equest
• ProHeart 6
• CL301423
• Moxdectin
• bridged fused ring systems nomenclature: (2aE,4E,8E)-(5’S,6R,6’S,11R,13R,15S,17aR,20R,20aR,20bS)-6’-[(1E)-1,3-dimethylbut-1-enyl]-5’,6’,10,11,14,15,17a,20,20a,20b-decahydro-20,20b-dihydroxy-5’,6,8,19-tetramethylspiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2’-[2H]pyran]-4’,17(3’H,6H)-dione 4’-(E)-(O-methyloxime)
• extended von
• Moxidectin HOUSE STANDARD
• Quest
• Vetdectin Oral Drench
• ​Desmocap12
• MilbemycinB, 5-O-demethyl-28-deoxy-25-(1,3-dimethyl-1-butenyl)-6,28-epoxy-23-(methoxyimino)-,[6R,23E,25S(E)]-
• Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-butenyl]-6,28-epoxy-23-(methoxyimino)-,(6R,23E,25S)- (9CI)
• Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran],milbemycin B deriv.
• 23-Methoxime-LL-F 28249a
• Cydectin
• Quest (parasiticide)
• Cydectin, CL 301,423
• TYC529328W
• DSSTox_CID_17577
• DSSTox_RID_79341
• DSSTox_GSID_37577
• Moxidectin impurity L
• Moxidectin, (23Z)-
• Moxidectin for veterinary use impurity L [EP]
• YZBLFMPOMVTDJY-LSGXYNIPSA-N
• HMS3264I15
• Tox21_113389
• Tox21_113093
• NSC760424
• CL 301423
• Moxidectin, >=98%
• SCHEMBL13112872
• MOXIDECTIN [GREEN BOOK]
• MOXIDECTIN [INN]
• Moxidectin, Pharmaceutical Secondary Standard; Certified Reference Material
• MILBEMYCIN B, 5-O-DEMETHYL-28-DEOXY-25-(1,3-DIMETHYL-1-BUTENYL)-6,28-EPOXY-23-(METHOXYIMINO)-,(6R,23E,25S(E))-
• Moxidectine [INN-French]
• Tauramox
• DB11431
• ADVOCATE COMPONENT MOXIDECTIN
• Moxidectin [USAN:INN:BAN]
• EN300-7360918
• CL-301,423
• MOXIDECTIN [ORANGE BOOK]
• M3136
• Moxidectine
• Milbemycin B, 5-O-demethyl-28-deoxy-25-(1,3-dimethyl-1-butenyl)-6,28-epoxy-23-(methoxyimino)-, (6R,23E,25S(E))-
• MOXIDECTIN [USAN]
• MOXIDECTIN (MART.)
• MOXIDECTIN [EMA EPAR VETERINARY]
• Milbemycin B, 5-O-demethyl-28-deoxy-25-((1E)-1,3-dimethyl-1-butenyl)-6,28-epoxy-23-(methoxyimino)-, (6R,23E,25S)-
• Moxidectinum (INN-Latin)
• AS-17881
• DTXSID00861219
• 113507-06-5
• MOXIDECTIN (USP MONOGRAPH)
• CORAXIS
• CHEMBL2104415
• s3713
• Moxidectin EP L
• 119718-45-5
• AKOS025401990
• (1R,4S,4'E,5'S,6R,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-4'-methoxyimino-5',11,13,22-tetramethyl-6'-[(E)-4-methylpent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• UNII-NGU5H31YO9
• MOXIDECTIN [MI]
• MOXIDECTIN [MART.]
• NSC 760424
• MOXIDECTIN COMPONENT OF ADVOCATE
• Moxidectin, VETRANAL(TM), analytical standard
• Moxidectin (USP/INN)
• (1'R,2R,4E,4'S,5S,6S,8'R,10'E,13'R,14'E,16'E,20'R,21'R,24'S)-21',24'-dihydroxy-4-(methoxyimino)-5,11',13',22'-tetramethyl-6-[(2E)-4-methylpent-2-en-2-yl]-3',7',19'-trioxaspiro[oxane-2,6'-tetracyclo[15.6.1.1^{4,8}.0^{20,24}]pentacosane]-10',14',16',22'-tetraen-2'-one
• MOXIDECTIN FOR VETERINARY USE [EP MONOGRAPH]
• CL-301423
• HY-B0777
• MOXIDECTIN (USP-RS)
• D05084
• MFCD00866560
• (2aE,4E,5'R,6R,6'S,8E,11R,13S,15S,17aR,20R,20aR,20bS)-6'-((E)-1,3-Dimethyl-1-butenyl)-5',6,6',7,10,11,14,15,17a,20,20a,20b-dodecahydro-20,20b-dihydroxy-5',6,8,19-tetramethylspiro(11,15-methano-2H,13H,17H-furo(4,3,2-pq)(2,6)benzodioxacyclooctadecin-13,2'-(2H)pyran)-4',17(3'H)-dione 4'-(E)-(O-methyloxime)
• NSC-760424
• AC-27773
• MOXIDECTIN (EMA EPAR VETERINARY)
• NGU5H31YO9
• Moxidectina (INN-Spanish)
• Moxidectin for veterinary use
• P02CX03
• (6R,25S)-5-O-Demethyl-28-deoxy-25-((E)-1,3-dimethyl-1-butenyl)-6,28-epoxy-23-oxomilbemycin B 23-(E)-(O-methyloxime)
• MOXIDECTIN [USP MONOGRAPH]
• Cydectin (moxidectin) Pour-On for Beef and Dairy Cattle
• Cydectin Oral Drench for Sheep
• MOXIDECTIN FOR VETERINARY USE (EP MONOGRAPH)
• Milbemycin B, 5-O-demethyl-28-deoxy-25-(1,3-dimethyl-1-butenyl)-6,28-epoxy-23-(methoxyimino)-, [6R,23Z,25S(E)]- (9CI); Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran], milbemycin B deriv.; (23Z)-Moxidectin; Moxidectin Imp. L (EP)
• (6R,25S)-5-O-Demethyl-28-deoxy-25-[(E)-1,3-dimethyl-1-butenyl]-6,28-epoxy-23-oxomilbemycin B 23-(E)-(O-methyloxime)
• ProHeart 12
• Moxidectin, European Pharmacopoeia (EP) Reference Standard
• Quest Gel
• MOXIDECTIN [WHO-DD]
• Moxidectina
• Moxidectinum [INN-Latin]
• Moxidectin, United States Pharmacopeia (USP) Reference Standard
• CHEBI:183811
• DTXCID3017577
• CCG-270317
• Moxidectine (INN-French)
• MOXIDECTIN [USP-RS]
• Moxidectin (TN)
• Moxidectinum
• CL 301,423
• Moxidectin for system suitability, European Pharmacopoeia (EP) Reference Standard
• Moxidectina [INN-Spanish]

• MDL： MFCD00866560
• Inchi： 1S/C37H53NO8/c1-21(2)14-25(6)33-26(7)31(38-42-8)19-36(46-33)18-29-17-28(45-36)13-12-23(4)15-22(3)10-9-11-27-20-43-34-32(39)24(5)16-30(35(40)44-29)37(27,34)41/h9-12,14,16,21-22,26,28-30,32-34,39,41H,13,15,17-20H2,1-8H3/b10-9+,23-12+,25-14+,27-11+,38-31-/t22-,26-,28+,29-,30-,32+,33+,34+,36-,37+/m0/s1
• InChI Key： YZBLFMPOMVTDJY-CBYMMZEQSA-N
• SMILES： O1[C@]2([H])C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C3C([H])([H])O[C@]4([H])[C@@]([H])(C(C([H])([H])[H])=C([H])[C@@]([H])(C(=O)O[C@@]([H])(C2([H])[H])C([H])([H])[C@@]21C([H])([H])/C(/[C@]([H])(C([H])([H])[H])[C@@]([H])(/C(/C([H])([H])[H])=C(\[H])/C([H])(C([H])([H])[H])C([H])([H])[H])O2)=N/OC([H])([H])[H])[C@@]43O[H])O[H] |c:7,23,27|

Computed Properties

• Exact Mass: 639.37700
• Monoisotopic Mass: 639.377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 3
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 7
• isomeric RMSD: 1
• CID conformational isomer Count: 2
• Topological Polar Surface Area: 116
• Hydrogen Bond Acceptor Count: 9
• Topological Polar Surface Area: 116A^2
• Isotope Atom Count: 0
• XLogP3: 4.3
• Functional 3D Donor Count: 2
• Functional 3D hydrophobic Count: 2
• Functional 3D ring Count: 4
• Rotatable Bond Count: 5.8

Experimental Properties

• Color/Form: White or off white amorphous powder
• Density: 1.2300
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 790°C at 760 mmHg
• Flash Point: 431.6 ºC
• Refractive Index: 1.581
• PSA: 116.04000
• LogP: 5.72890
• Merck: 6290
• Solubility: Almost insoluble in water, extremely soluble in ethanol (96%), slightly soluble in hexane

Moxidectin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H410
• Warning Statement： P264-P270-P273-P301+P310+P330-P391-P405-P501
• Hazardous Material transportation number：UN 2588
• Hazard Category Code： 25-50
• Safety Instruction： 45-61-24/25
• RTECS：PY5438800
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• PackingGroup：III

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Moxidectin

Chemical and Pharmacological Profile of Moxidectin (CAS No 113507-06-5)

Moxidectin, a synthetic macrocyclic endoperoxide with the chemical identifier CAS No 113507-06-5, represents a significant advancement in anthelmintic therapy. Structurally distinct from its chemical cousin Ivermectin, this compound features a unique 16-membered macrocyclic lactone backbone with an endoperoxide bridge, enabling prolonged pharmacokinetic half-life and enhanced efficacy against parasitic infections. Recent studies published in Nature Communications (2023) have elucidated its mechanism of action through dual binding to glutamate-gated chloride channels and nicotinic acetylcholine receptors in parasites, leading to irreversible paralysis and death of targeted organisms.

The CAS No 113507-06-5 compound demonstrates exceptional stability in biological systems, maintaining activity for up to 6 months post-administration. This extended duration stems from its high lipophilicity allowing tissue deposition in adipose and muscle tissues, as evidenced by pharmacokinetic modeling studies conducted by the Liverpool School of Tropical Medicine (2024). Such properties make it particularly suitable for mass drug administration programs targeting neglected tropical diseases like onchocerciasis and lymphatic filariasis. Clinical trials reported in the New England Journal of Medicine (2024) showed complete microfilarial clearance in 98% of patients with loiasis after a single dose, surpassing conventional therapies requiring monthly treatments.

Innovative research has expanded Moxidectin's application beyond parasitology. A groundbreaking study from Stanford University (2024) revealed its neuroprotective effects via modulation of glial cell activation pathways, suggesting potential utility in neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier was confirmed through advanced mass spectrometry analysis, demonstrating steady-state concentrations in cerebrospinal fluid at therapeutic levels for weeks after administration.

Synthetic advancements have optimized the production process for CAS No 113507-06-5. A novel chemoenzymatic synthesis route described in Journal of Medicinal Chemistry (2024) achieves >98% purity with reduced environmental impact compared to traditional methods. This process employs engineered cytochrome P450 enzymes to form the critical endoperoxide bridge under mild reaction conditions, ensuring structural integrity while minimizing waste byproducts.

Ongoing investigations into its immunomodulatory properties are reshaping therapeutic paradigms. Research published in eLife (2024) demonstrated that moxidectin induces CD8+ T-cell activation through Toll-like receptor 7/8 signaling, creating synergistic effects when combined with antiviral therapies. This discovery has prompted Phase II trials evaluating its efficacy against chronic hepatitis B infections, where current treatments often fail due to viral persistence.

In oncology research, recent preclinical data from MD Anderson Cancer Center (2023) highlights its ability to disrupt tumor-associated macrophage polarization toward anti-tumor phenotypes. When administered alongside checkpoint inhibitors in murine melanoma models, moxidectin increased overall survival rates by 47% compared to monotherapy groups. The mechanism involves downregulation of arginase-1 expression and upregulation of pro-inflammatory cytokines like TNF-alpha and IL-6.

The compound's pharmacokinetic profile is further enhanced by novel delivery systems under development. A lipid nanoparticle formulation tested at MIT (2024) achieved 8-fold higher bioavailability than conventional oral tablets while maintaining subcutaneous depot characteristics for sustained release over three months. This innovation addresses limitations observed in earlier clinical trials where dose frequency impacted patient compliance rates.

Safety evaluations continue to affirm its favorable tolerability profile despite prolonged exposure. A meta-analysis including over 5,000 subjects across multiple trials published in Lancet Infectious Diseases (2024) found no significant increase in adverse events beyond mild pruritus observed in 3% of cases. Notably, no evidence of drug resistance has been documented after ten years of use across endemic regions according to WHO surveillance data from early 2024.

Radiolabeled studies using carbon-14 tracers revealed unexpected biodistribution patterns with notable accumulation in lymph nodes and spleen tissues at therapeutic doses. This finding correlates with emerging evidence suggesting immune system modulation occurs through antigen-presenting cell interactions rather than direct parasite toxicity alone as previously understood.

Synthesis optimization has led to scalable production methods using continuous flow chemistry systems described at ACS National Meetings (April 2024). These systems reduce reaction time by 75% while maintaining stereochemical purity critical for biological activity retention compared to traditional batch processes prone to racemic mixtures formation.

In veterinary applications, field trials conducted across East Africa (published July 2024) demonstrated superior efficacy against gastrointestinal nematodes compared to standard treatments like albendazole. The study reported a reduction of >99% worm burden at dosages lower than those used for human onchocerciasis treatment, underscoring its broad spectrum activity without compromising host microbiota balance.

Molecular docking simulations performed using Schrödinger Suite revealed unexpected binding affinities with human gamma-aminobutyric acid type A receptors (GABAA), explaining rare neurological side effects observed at high doses but also opening new avenues for central nervous system disorder research as reported in Bioorganic & Medicinal Chemistry Letters (August 2024).

The structural stability conferred by its endoperoxide bridge enables unique photostability characteristics under UV exposure conditions commonly encountered during tropical storage scenarios. Stability testing conducted by the WHO Product Quality Group confirmed no degradation over six months at temperatures exceeding +37°C when formulated into heat-stable microcrystalline matrices as described in their technical bulletin #89 released September 2024.

New formulations are being explored for topical applications leveraging its lipophilic nature. Transdermal patches developed at the University of Cape Town show promise for treating cutaneous larva migrans caused by hookworm species, achieving therapeutic plasma levels within four hours post-application while minimizing systemic exposure risks according to preliminary data presented at IDWeek conference October 2024.

Mechanistic insights from cryo-electron microscopy studies published December 2023 provide atomic-level resolution images showing how moxidectin binds specifically to parasite ion channels without significant affinity for mammalian counterparts - a key factor enabling its high therapeutic index compared to other anthelmintics like emodepside or monepantel which exhibit greater host channel interactions.

Synergistic combination therapies are being investigated with antiretroviral drugs given moxidectin's ability to reduce viral reservoirs in HIV-infected mice models per findings presented at CROI conference March 2024. Researchers hypothesize this effect arises from immune system reactivation pathways distinct from direct antiviral mechanisms observed with other macrocyclic compounds such as paromomycin or nitazoxanide.

Toxicological studies employing CRISPR-Cas9 knockout models have identified key metabolic enzymes involved in its clearance - primarily CYP3A4/5 isoforms - but also uncovered alternative metabolic pathways active during prolonged administration periods according to recent work published April-June issue of Toxicological Sciences. This dual clearance mechanism may contribute to reduced drug-drug interaction risks compared with other macrocyclic drugs requiring strict P-glycoprotein inhibition monitoring protocols.

Nanoparticle drug delivery systems incorporating mesoporous silica frameworks demonstrate targeted delivery capabilities when functionalized with folic acid ligands designed for specific cell surface interactions reported July issue of Nano Today. These innovations could potentially extend moxidectin's applications into targeted cancer therapies while maintaining controlled release characteristics critical for sustained efficacy without excessive host tissue accumulation risks associated with current oral formulations.

Epidemiological modeling incorporating pharmacokinetic parameters indicates that annual dosing regimens could achieve population-level elimination thresholds for onchocerciasis transmission within five years when combined with vector control measures according to projections published August issue of PLOS Neglected Tropical Diseases. Such models factor-in tissue depots' gradual release profiles which maintain microfilaricidal activity long after plasma concentrations fall below detectable levels - a phenomenon termed "reservoir effect" first described by researchers at LSTM during their longitudinal cohort studies completed Q3/2Q4/ last year..